Cas no 2003729-13-1 ((1-((1-methylpiperidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine)

• Product Name: (1-((1-methylpiperidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine
• CAS No: 2003729-13-1
• MF: C₁₀H₁₉N₅
• MW: 209.291361093521
• CID: 5720960
• PubChem ID: 121208732
• Update Time: 2025-09-28

(1-((1-methylpiperidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• AKOS026718134
• (1-((1-methylpiperidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine
• [1-[(1-methylpiperidin-3-yl)methyl]triazol-4-yl]methanamine
• F2157-0292
• 2003729-13-1
• 1H-1,2,3-Triazole-4-methanamine, 1-[(1-methyl-3-piperidinyl)methyl]-

• Inchi： 1S/C10H19N5/c1-14-4-2-3-9(6-14)7-15-8-10(5-11)12-13-15/h8-9H,2-7,11H2,1H3
• InChI Key： GKQIUIYOFHAUOP-UHFFFAOYSA-N
• SMILES： N1(C)CCCC(CN2C=C(CN)N=N2)C1

Computed Properties

• Exact Mass: 209.16404563g/mol
• Monoisotopic Mass: 209.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 60Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 357.2±40.0 °C(Predicted)
• pka: 9.33±0.10(Predicted)

Additional information on (1-((1-methylpiperidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine

Compound CAS No 2003729-13-1: A Comprehensive Overview

The compound with CAS No 2003729-13-1, known as (1-((1-methylpiperidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the context of medicinal chemistry.

The molecular structure of this compound is characterized by a triazole ring system, which is a five-membered heterocycle containing three nitrogen atoms. The presence of the triazole ring confers stability and reactivity to the molecule, making it a valuable building block in organic synthesis. The substituents attached to the triazole ring include a methylamine group and a piperidine derivative, which further enhance its functional diversity. These structural elements are critical in determining the compound's chemical reactivity and biological activity.

Recent advancements in synthetic methodology have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including click chemistry and palladium-catalyzed coupling reactions, to construct the triazole core and its substituents. These methods not only improve the yield and purity of the compound but also facilitate its scalability for industrial applications. The ability to synthesize this compound efficiently has opened new avenues for exploring its potential in drug discovery.

In terms of biological activity, (1-((1-methylpiperidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine has shown promise as a lead compound for developing therapeutic agents. Studies have demonstrated its potential as an inhibitor of certain enzyme targets, which are implicated in various disease states such as cancer and neurodegenerative disorders. The triazole moiety is particularly advantageous due to its ability to form hydrogen bonds and interact with protein surfaces, thereby enhancing bioavailability and target specificity.

Moreover, this compound has been investigated for its role in the development of prodrugs and drug delivery systems. Its structural flexibility allows for the incorporation of additional functional groups that can modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent research has focused on optimizing these properties to improve therapeutic efficacy while minimizing adverse effects.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Docking studies and molecular dynamics simulations have provided insights into its binding modes with target proteins and its stability in physiological environments. These computational approaches complement experimental studies and accelerate the drug discovery process.

In conclusion, CAS No 2003729-13-1 represents a significant advancement in chemical synthesis and drug development. Its unique structure, versatile functional groups, and promising biological activity make it a valuable asset in contemporary medicinal chemistry research. As ongoing studies continue to unravel its full potential, this compound is poised to contribute significantly to the development of novel therapeutic agents that address unmet medical needs.